5-Bromo-2-fluoro-4-methylphenylboronic acid
Overview
Description
5-Bromo-2-fluoro-4-methylphenylboronic acid is a chemical compound with the molecular formula C7H7BBrFO2 . It is used as a reactant for monoarylation of dibromoarenes catalyzed by palladium-phosphine in the presence of potassium carbonate .
Molecular Structure Analysis
The molecular weight of 5-Bromo-2-fluoro-4-methylphenylboronic acid is 232.84 . The InChI code for the compound is 1S/C7H7BBrFO2/c1-4-2-7(10)5(8(11)12)3-6(4)9/h2-3,11-12H,1H3 .Chemical Reactions Analysis
5-Bromo-2-fluoro-4-methylphenylboronic acid is a reactant for monoarylation of dibromoarenes catalyzed by palladium-phosphine in the presence of potassium carbonate .Physical And Chemical Properties Analysis
The compound has a density of 1.7±0.1 g/cm3, a boiling point of 332.1±52.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.8 mmHg at 25°C . The compound also has an enthalpy of vaporization of 60.7±3.0 kJ/mol and a flash point of 154.6±30.7 °C .Scientific Research Applications
Suzuki–Miyaura Cross-Coupling Reactions
The compound is used as a reagent in Suzuki–Miyaura cross-coupling reactions . This reaction is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction. The success of this reaction originates from a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared and generally environmentally benign organoboron reagent .
Monoarylation of Dibromoarenes
5-Bromo-2-fluoro-4-methylphenylboronic acid is used in the monoarylation of dibromoarenes . This process is catalyzed by palladium-phosphine in the presence of potassium carbonate .
Preparation of Homoleptic Diarylmercurials
This compound is also used in the preparation of homoleptic diarylmercurials . These are compounds in which a mercury atom is bonded to two identical aryl groups .
Drug Design and Delivery
Boronic acids and their esters, such as 5-Bromo-2-fluoro-4-methylphenylboronic acid, are highly considered compounds for the design of new drugs and drug delivery devices . They are particularly suitable as boron-carriers for neutron capture therapy .
Modulator of Dopamine Neurotransmission
Although the specific compound “5-Bromo-2-fluoro-4-methylphenylboronic acid” is not mentioned, similar compounds like 4-Bromo-2,5-difluorobenzoic acid have been used as a modulator of dopamine neurotransmission . It acts as a dopaminergic stabilizer .
Stability in Water
Boronic acids and their esters are only marginally stable in water . Therefore, the stability of 5-Bromo-2-fluoro-4-methylphenylboronic acid in water could be an important consideration in its applications .
Safety And Hazards
properties
IUPAC Name |
(5-bromo-2-fluoro-4-methylphenyl)boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BBrFO2/c1-4-2-7(10)5(8(11)12)3-6(4)9/h2-3,11-12H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HTOASIJHHJJWRV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=C(C=C1F)C)Br)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BBrFO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50659401 |
Source
|
| Record name | (5-Bromo-2-fluoro-4-methylphenyl)boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50659401 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.84 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2-fluoro-4-methylphenylboronic acid | |
CAS RN |
957061-14-2 |
Source
|
| Record name | (5-Bromo-2-fluoro-4-methylphenyl)boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50659401 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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